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Compound of Interest

Compound Name: Potassium hydrogen tartrate

Cat. No.: B148006 Get Quote

Accurate pH measurement is fundamental in scientific research and drug development, where

precise control of hydrogen ion activity is critical for experimental reproducibility and product

efficacy. The integrity of pH data relies on the proper calibration and validation of the pH

measurement system. The National Institute of Standards and Technology (NIST) provides

Standard Reference Materials (SRMs) to serve as the benchmark for these critical

measurements. This guide provides a detailed comparison and experimental protocol for

validating pH measurements against NIST SRM 188 Potassium Hydrogen Tartrate.

NIST SRM 188, a primary reference standard, is a material of high purity and uniformity

intended for preparing solutions to calibrate electrodes for pH measuring systems.[1] Its

certified pH values are derived from electromotive force (emf) measurements in cells without

liquid junction, ensuring high accuracy and traceability.[1][2] Using SRM 188 allows

researchers to verify the accuracy of their pH meters and ensure their measurements are

consistent and comparable.

Performance Data of NIST SRM 188
The certified pH(S) values for solutions of SRM 188 are a function of temperature. These

values are crucial for accurate calibration, as pH readings are temperature-dependent.[3]
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Temperature (°C) Certified pH(S)

0 3.605

10 3.567

20 3.559

25 3.557

30 3.552

40 3.549

50 3.554

60 3.560

Data sourced from the NIST SRM 188

Certificate of Analysis. The uncertainty in the

pH(S) values is estimated not to exceed ±0.005

unit from 0 to 60 °C.[1]

Experimental Protocols
This section details the methodology for preparing the NIST SRM 188 standard solution and

the subsequent procedure for pH meter validation.

Preparation of SRM 188 Standard Solution
Two preparations of the SRM 188 solution are commonly used: a saturated solution and a

0.01-molal solution.

1. Saturated Solution (recommended for 25 °C to 95 °C):

Add an excess of undried SRM 188 (potassium hydrogen tartrate) to distilled water in a

glass-stoppered bottle or flask.[1]

Shake the mixture vigorously. To ensure saturation, a few minutes of shaking is sufficient if

there is a 100% excess of the salt.[1] (Note: Approximately 0.7 g of potassium hydrogen
tartrate will dissolve in 100 mL of water at 25 °C).[1]
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Allow the solid to settle.

Decant the clear supernatant for use as the standard solution. If necessary, filter the solution.

[1]

Store the solution in a glass-stoppered borosilicate glass bottle.[1]

2. 0.01-molal Solution (recommended for 0 °C to 60 °C):

Add 1.883 g (air weight) of undried SRM 188 to 1000.0 g of distilled water.[1]

Mix thoroughly until the solid is completely dissolved.

pH Meter Validation Protocol
This protocol assumes a standard two-point or multi-point calibration procedure. It is

recommended to perform a calibration daily before use.[4][5]

Electrode Preparation:

Rinse the pH electrode with deionized or distilled water.[4][5]

Gently blot the electrode dry with a lint-free tissue. Do not wipe the electrode, as this can

cause electrostatic charges.[5]

Meter Setup:

Turn on the pH meter and allow it to stabilize.

If applicable, set the meter to calibration mode.[4]

First-Point Calibration (using a standard buffer, e.g., pH 7.00):

Immerse the electrode in a fresh, room-temperature pH 7.00 buffer solution.[3]

Stir gently and wait for the reading to stabilize.

Confirm the calibration point as per the meter's instructions.
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Rinse:

Remove the electrode from the buffer and rinse it thoroughly with deionized water.[4]

Second-Point Validation (using SRM 188):

Immerse the electrode in the prepared NIST SRM 188 solution.

Measure the temperature of the solution.

Wait for the pH reading to stabilize.

Record the measured pH and temperature.

Data Evaluation:

Compare the measured pH value with the certified pH value of SRM 188 at the recorded

temperature (refer to the table above).

The deviation should be within the acceptable limits for your application (typically ±0.02 to

±0.05 pH units for routine measurements).

Check the electrode slope and offset values provided by the meter after calibration. The

slope should ideally be between 95% and 105%, and the offset (at pH 7) should be close

to 0 mV.[6]

Logical Workflow for pH Validation
The following diagram illustrates the logical workflow for validating a pH measurement system

using NIST SRM 188.
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Standard Preparation System Calibration & Validation

Performance Evaluation

Outcome

Prepare NIST SRM 188 Solution
(Saturated or 0.01-molal)

Measure pH of
SRM 188 Solution

Prepare Other Calibration Buffers
(e.g., pH 7.00)

Calibrate Point 1
(e.g., pH 7.00 Buffer)

Rinse Electrode
(Deionized Water)

Rinse Electrode
(Deionized Water)

Check Slope and Offset

Record Temperature

Compare Measured pH
to Certified SRM Value

Decision: System Validated?

Proceed with Sample Measurement

Yes

Troubleshoot System
(Electrode/Meter/Buffers)

No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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